Cas no 35588-53-5 (Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?))

• Product Name: Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?)
• CAS No: 35588-53-5
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 303861
• PubChem ID: 2760977
• Update Time: 2025-06-15

Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?)
• (4-(methylthio)phenyl)hydrazine hydrochloride
• (4-Methylsulfanylphenyl)hydrazine hydrochloride
• 4-(Methylthio)phenylhydrazine hydrochloride
• (4-methylsulfanyl-phenyl)-hydrazine hydrochloride
• (4-methylsulfanylphenyl)hydrazine;hydrochloride
• AS-41167
• (4-(Methylthio)phenyl)hydrazine hydrochloride(1:x)
• FT-0639267
• FIOHWWJATARMKM-UHFFFAOYSA-N
• 4-(Methylthio)phenylhydrazine HCl
• [4-(methylsulfanyl)phenyl]hydrazine hydrochloride
• 1-(4-(methylthio)phenyl)hydrazine hydrochloride
• 58626-97-4
• DTXSID50375452
• A822891
• [4-(methylthio)phenyl]-hydrazine hydrochloride
• A898222
• SCHEMBL3368547
• [4-(Methylsulfanyl)phenyl]hydrazine--hydrogen chloride (1/1)
• 1-(4-(methylthio)phenyl)hydrazine hcl
• [p-(methylthio)phenyl]hydrazine hydrochloride
• 4-(Methylsulphanyl)phenylhydrazine hydrochloride
• CS-0240207
• Hydrazine, [4-(methylthio)phenyl]-, monohydrochloride
• (4-(Methylthio)phenyl)hydrazinehydrochloride(1:x)
• AKOS015849535
• [4-(Methylthio)phenyl]hydrazine hydrochloride
• AB90813
• MFCD04039174
• 35588-53-5
• EN300-226731
• 4-(Methylthio)phenylhydraZine hydrochloride, 95%
• [4-(Methylthio)phenyl]-hydrazinehydrochloride
• DB-018016

• Inchi： 1S/C7H10N2S.ClH/c1-10-7-4-2-6(9-8)3-5-7;/h2-5,9H,8H2,1H3;1H
• InChI Key： FIOHWWJATARMKM-UHFFFAOYSA-N
• SMILES： Cl.S(C)C1C=CC(=CC=1)NN

Computed Properties

• Exact Mass: 190.03300
• Monoisotopic Mass: 190.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Melting Point: 197(dec.)
• PSA: 63.35000
• LogP: 3.26940

Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?)

Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) Professional Overview

Hydrazine, specifically the compound with the CAS number 35588-53-5, is a derivative of hydrazine featuring a phenyl ring substituted with a methylthio group. The hydrochloride salt form of this compound, denoted as Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?), is of significant interest in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This introduction delves into the compound's characteristics, its potential applications, and recent advancements in research that highlight its significance.

The molecular structure of this compound consists of a hydrazine moiety attached to a phenyl ring that is further modified by a methylthio group. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug design. The hydrochloride form enhances the solubility and stability of the compound, facilitating its use in various chemical and biological assays.

In recent years, there has been growing interest in exploring the pharmacological potential of hydrazine derivatives. The presence of both hydrazine and aromatic sulfur-containing groups in this compound suggests multiple interaction possibilities with biological targets. For instance, studies have indicated that such derivatives can exhibit inhibitory effects on certain enzymes and receptors, which are relevant to various diseases.

One of the most compelling areas of research involving Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) is its application in anticancer therapy. Researchers have observed that this compound can interfere with critical signaling pathways involved in tumor growth and survival. By modulating these pathways, the compound may offer a novel approach to cancer treatment. Preliminary in vitro studies have shown promising results in terms of cytotoxicity against several cancer cell lines, although further research is needed to validate these findings in vivo.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The methylthio group in this compound not only contributes to its structural complexity but also enhances its bioactivity. Sulfur-based compounds are known for their ability to interact with biological systems through various mechanisms, including redox reactions and coordination with metal ions. These properties make Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) a promising candidate for developing new therapeutic agents.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) interacts with biological targets at the molecular level. These predictions guide experimental design and help optimize the compound's pharmacological properties. For instance, simulations have suggested that the compound may bind tightly to specific enzymes involved in inflammation and oxidative stress, offering potential therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. These advancements not only improve the accessibility of Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) but also minimize environmental impact.

Recent clinical trials have begun to explore the efficacy of hydrazine derivatives in treating chronic inflammatory diseases. The anti-inflammatory properties of compounds like Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) are being investigated as potential treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. While results are still preliminary, these studies highlight the compound's therapeutic promise.

The development of new drug candidates is a complex process that requires extensive testing across multiple stages. Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) is no exception. Researchers must navigate through rigorous safety evaluations and pharmacokinetic studies before it can be considered for clinical use. However, the growing body of evidence supporting its potential makes it an exciting area of ongoing investigation.

In conclusion, Hydrazine,[4-(methylthio)phenyl]-, hydrochloride (1:?) represents a fascinating compound with significant pharmaceutical potential. Its unique structure and bioactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing various health challenges.